N,N-diethyl-2-[1-(2-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide

• IUPAC Name: N,N-diethyl-2-[1-(2-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• InChI: InChI=1S/C18H21N5O2/c1-4-21(5-2)16(24)11-22-12-19-17-14(18(22)25)10-20-23(17)15-9-7-6-8-13(15)3/h6-10,12H,4-5,11H2,1-3H3
• InChI Key: VXWXGIPZBLBGGV-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CN1C=NC2=C(C1=O)C=NN2C3=CC=CC=C3C
• Molecular Formula: C18H21N5O2
• Molecular Weight: 339.4 g/mol

Description

N,N-diethyl-2-[1-(2-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide is a chemical compound that has been extensively studied for its potential use in scientific research. It is a potent inhibitor of a specific enzyme that plays a crucial role in various biochemical pathways, making it a valuable tool for studying these pathways and developing new treatments for diseases.

Scientific Research Applications

Radioligand for Imaging the Translocator Protein (18 kDa) with PET

The compound has been investigated as part of a novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides reported as selective ligands for the translocator protein (18 kDa), a protein associated with mitochondrial function and neuroinflammation. This research highlights the synthesis and application of fluorine-18 labeled derivatives of these compounds, including a closely related molecule, for in vivo imaging using positron emission tomography (PET). The potential for these compounds to serve as radioligands offers valuable tools for studying neuroinflammatory processes, providing insights into the pathophysiology of various neurological disorders (Dollé et al., 2008).

Novel Ligands for Neuroinflammation PET Imaging

Further advancements in this area have been made through the synthesis of novel pyrazolo[1,5-a]pyrimidines, structurally related to N,N-diethyl-2-[1-(2-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide, demonstrating potential as translocator protein 18 kDa (TSPO) ligands. These ligands have been evaluated for their ability to bind to TSPO, an early biomarker of neuroinflammatory processes. Their high affinity and successful radiolabeling with fluorine-18 highlight their promise as in vivo PET radiotracers for neuroinflammation, contributing to the understanding and diagnosis of neurodegenerative diseases (Damont et al., 2015).

Antitumor Activity

A series of 3-(methylthio)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine derivatives, structurally related to N,N-diethyl-2-[1-(2-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide, have been synthesized and evaluated for antitumor activity against the human breast adenocarcinoma cell line MCF7. This research underscores the therapeutic potential of such compounds in oncology, with specific derivatives showing mild to moderate antitumor activity compared to doxorubicin, a reference antitumor agent. The identification of the most active derivatives provides a foundation for further exploration of their mechanism of action and development as cancer therapeutics (El-Morsy et al., 2017).